Cas no 85653-81-2 (8-Methyl-pyrido1,2-apyrimidin-4-one)

8-Methyl-pyrido1,2-apyrimidin-4-one structure
85653-81-2 structure
Product Name:8-Methyl-pyrido1,2-apyrimidin-4-one
CAS No:85653-81-2
MF:C9H8N2O
MW:160.17262172699
CID:663867
PubChem ID:529101
Update Time:2024-10-26

8-Methyl-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 8-Methyl-4H-pyrido[1,2-a]pyrimidin-4-one
    • 4H-Pyrido[1,2-a]pyrimidin-4-one, 8-methyl-
    • 8-methylpyrido[1,2-a]pyrimidin-4-one
    • 8-Methyl-pyrido[1,2-a]pyriMidin-4-one
    • DTXSID30336102
    • FFWXPWRUXRKXDA-UHFFFAOYSA-N
    • 85653-81-2
    • SCHEMBL21202815
    • G10187
    • 4H-Pyrido[1,2-a]pyrimidin-4-one, 8-methyl
    • 8-Methyl-pyrido1,2-apyrimidin-4-one
    • Inchi: 1S/C9H8N2O/c1-7-3-5-11-8(6-7)10-4-2-9(11)12/h2-6H,1H3
    • InChI Key: FFWXPWRUXRKXDA-UHFFFAOYSA-N
    • SMILES: C12C=C(C)C=CN1C(=O)C=CN=2

Computed Properties

  • Exact Mass: 160.063662883g/mol
  • Monoisotopic Mass: 160.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 280.9±23.0 °C at 760 mmHg
  • Flash Point: 123.7±22.6 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

8-Methyl-pyrido1,2-apyrimidin-4-one Security Information

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